Cas no 83-24-9 (2,5-dimethyl-1-phenyl-1H-pyrrole)

2,5-dimethyl-1-phenyl-1H-pyrrole structure
83-24-9 structure
Product Name:2,5-dimethyl-1-phenyl-1H-pyrrole
CAS No:83-24-9
MF:C12H13N
MW:171.238322973251
MDL:MFCD00022464
CID:81711
PubChem ID:66518
Update Time:2024-10-27

2,5-dimethyl-1-phenyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dimethyl-1-phenylpyrrole
    • 1-Phenyl-2,5-dimethylpyrrole
    • 2,5-Dimethyl-1-phenyl-1H-pyrrole
    • 1H-Pyrrole, 2,5-dimethyl-1-phenyl-
    • Pyrrole, 2,5-dimethyl-1-phenyl-
    • JNXIFVSGXLGULI-UHFFFAOYSA-N
    • NSC163170
    • Pyrrole,5-dimethyl-1-phenyl-
    • KUC109839N
    • 1H-Pyrrole,5-dimethyl-1-phenyl-
    • 1-Phenyl-2,5-dimethyl-1H-pyrrole
    • STK197115
    • SBB061908
    • VP60073
    • 2,5-Dimethyl-1-phenyl-1H-
    • 2,5-Dimethyl-1-phenyl-1H-pyrrole (ACI)
    • Pyrrole, 2,5-dimethyl-1-phenyl- (6CI, 7CI, 8CI)
    • 2,5-Dimethyl-N-phenylpyrrole
    • N-Phenyl-2,5-dimethylpyrrole
    • NSC 163170
    • NSC-163170
    • 2,5-Dimethyl-1-phenyl-1H-pyrrole #
    • D92139
    • EN300-153598
    • KSC-248-048
    • SCHEMBL65301
    • G3AC4XDN4A
    • EINECS 201-461-2
    • InChI=1/C12H13N/c1-10-8-9-11(2)13(10)12-6-4-3-5-7-12/h3-9H,1-2H
    • FS-3924
    • 83-24-9
    • OSM-S-25
    • FT-0610425
    • MFCD00022464
    • AM20041224
    • Z55669103
    • NS00038243
    • P1615
    • AKOS000285561
    • UNII-G3AC4XDN4A
    • DTXSID2058889
    • DB-056699
    • DTXCID7048328
    • 2,5-dimethyl-1-phenyl-1H-pyrrole
    • MDL： MFCD00022464
    • Inchi： 1S/C12H13N/c1-10-8-9-11(2)13(10)12-6-4-3-5-7-12/h3-9H,1-2H3
    • InChI Key： JNXIFVSGXLGULI-UHFFFAOYSA-N
    • SMILES： C1C=CC(N2C(C)=CC=C2C)=CC=1
    • BRN： 124370

Computed Properties

  • Exact Mass: 171.10500
  • Monoisotopic Mass: 171.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.1
  • Topological Polar Surface Area: 4.9

Experimental Properties

  • Color/Form: Uncertain
  • Density: 0.96
  • Melting Point: 51-52 °C
  • Boiling Point: 155-160°C 15mm
  • Flash Point: 155-160°C/15mm
  • Refractive Index: 1.519
  • PSA: 4.93000
  • LogP: 3.09410
  • Solubility: Uncertain.
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

2,5-dimethyl-1-phenyl-1H-pyrrole Security Information

2,5-dimethyl-1-phenyl-1H-pyrrole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,5-dimethyl-1-phenyl-1H-pyrrole Pricemore >>

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2,5-dimethyl-1-phenyl-1H-pyrrole Production Method

Production Method 1

110-13-4 110-13-4
83-24-9 83-24-9
Reaction Conditions
1.1 Catalysts: Ascorbic acid ;  1 h, 70 °C
Reference
Ascorbic acid as a multifunctional hydrogen bonding catalyst for Paal-Knorr synthesis of N-substituted mono- and bis-pyrroles: experimental and theoretical aspects
Ghaemi, Amin; et al, Research on Chemical Intermediates, 2023, 49(9), 4087-4102

Production Method 2

3857-25-8 3857-25-8
83-24-9 83-24-9
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Cobalt nickel phosphide Solvents: Ethanol ,  Water ;  6 h, 2 MPa, rt → 150 °C
Reference
Breaking binary competitive adsorption in the domino synthesis of pyrroles from furan alcohols and nitroarenes over metal phosphide
Li, Xiang; et al, Applied Catalysis, 2022, 316,

Production Method 3

3002-24-2 3002-24-2
83-24-9 83-24-9
Reaction Conditions
1.1 Catalysts: Benzenesulfonic acid, 3-phosphono-, zirconium(4+) salt, hydrate (2:1:?) ;  2 h, rt
Reference
Layered zirconium phosphate and phosphonate as heterogeneous catalyst in the preparation of pyrroles
Curini, Massimo; et al, Tetrahedron Letters, 2003, 44(20), 3923-3925

Production Method 4

676-58-4 676-58-4
83-25-0 83-25-0
83-24-9 83-24-9
Reaction Conditions
1.1 Reagents: Titanocene dichloride Solvents: Diethyl ether ,  Tetrahydrofuran ;  1 h, -10 °C; -10 °C → 0 °C
1.2 Solvents: Tetrahydrofuran ;  18 h, 65 °C
1.3 Reagents: p-Toluenesulfonic acid Solvents: Tetrahydrofuran ;  1 h, rt
Reference
A convenient one-pot synthesis of polysubstituted pyrroles from N-protected succinimides
Kobeissi, Marwan; et al, Tetrahedron Letters, 2014, 55(15), 2523-2526

Production Method 5

628-16-0 628-16-0
83-24-9 83-24-9
Reaction Conditions
1.1 Catalysts: (TB-5-13)-Bis(N-methylmethanaminato)[N-methyl-N-[(1H-pyrrol-2-yl-κN)methyl]-1H-p… Solvents: Toluene ;  6 h, 75 °C
Reference
Pyrrole syntheses based on titanium-catalyzed hydroamination of diynes
Ramanathan, Balasubramanian; et al, Organic Letters, 2004, 6(17), 2957-2960

Production Method 6

103-33-3 103-33-3
83-24-9 83-24-9
Reaction Conditions
1.1 Catalysts: Stereoisomer of bis[benzenaminato(2-)]di-μ-chlorodichlorotetrakis(pyridine)ditit… Solvents: Toluene ;  24 h, 140 °C
1.2 Reagents: Water
Reference
Ti-Catalyzed Multicomponent Synthesis of Pyrroles Using Allene Coupling Partners
Kaper, Tobias; et al, Organometallics, 2023, 42(13), 1459-1464

Production Method 7

625-84-3 625-84-3
83-24-9 83-24-9
Reaction Conditions
1.1 Catalysts: (OC-6-11)-Tris[1,1,1-trifluoro-N-[(trifluoromethyl)sulfonyl-κO]methanesulfonamid… Solvents: 1,4-Dioxane ;  72 h, 120 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water
Reference
Indium-Catalyzed Formal N-Arylation and N-Alkylation of Pyrroles with Amines
Yonekura, Kyohei; et al, Advanced Synthesis & Catalysis, 2016, 358(18), 2895-2902

Production Method 8

83-24-9 83-24-9
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Dimethyl sulfoxide ;  10 atm, rt; 3 h, 100 °C
Reference
Superbase-promoted multi-molecular acetylene/arylamine self-organization to 1-arylpyrroles
Schmidt, Elena Yu.; et al, Mendeleev Communications, 2020, 30(1), 109-111

Production Method 9

2550-28-9 2550-28-9
83-24-9 83-24-9
Reaction Conditions
1.1 Solvents: Benzene ;  reflux
Reference
Pyrrole syntheses based on titanium-catalyzed hydroamination of diynes
Ramanathan, Balasubramanian; et al, Organic Letters, 2004, 6(17), 2957-2960

Production Method 10

83-24-9 83-24-9
83-24-9 83-24-9
Reaction Conditions
1.1 10 d, 50 °C
Reference
A Detective Story in Drug Discovery: Elucidation of a Screening Artifact Reveals Polymeric Carboxylic Acids as Potent Inhibitors of RNA Polymerase
Zhu, Weixing; et al, Chemistry - A European Journal, 2013, 19(26), 8397-8400

Production Method 11

110-13-4 110-13-4
83-24-9 83-24-9
Reaction Conditions
1.1 Catalysts: Oxalic acid Solvents: Ethanol ;  30 min, 60 °C
Reference
Naturally occurring organic acids for organocatalytic synthesis of pyrroles via Paal-Knorr reaction
Mohsenzadeh, Farshid; et al, Research on Chemical Intermediates, 2020, 46(12), 5255-5262

Production Method 12

110-13-4 110-13-4
83-24-9 83-24-9
Reaction Conditions
1.1 Catalysts: Bismuth trinitrate pentahydrate ;  5 min, 90 °C
Reference
Paal-Knorr pyrrole synthesis in water
Akbaslar, Dilek; et al, Synthetic Communications, 2014, 44(9), 1323-1332

Production Method 13

110-13-4 110-13-4
83-24-9 83-24-9
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Toluene ;  5 h, 0.5 MPa, 110 °C
Reference
MOFs as Multifunctional Catalysts: Synthesis of Secondary Arylamines, Quinolines, Pyrroles, and Arylpyrrolidines over Bifunctional MIL-101
Cirujano, Francisco G.; et al, ChemCatChem, 2013, 5(2), 538-549

Production Method 14

110-13-4 110-13-4
83-24-9 83-24-9
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium, compd. with ruthenium (1:1) (supported on PVP) Solvents: Methanol ;  24 h, 0.5 MPa, rt → 100 °C
Reference
One-pot synthesis of cyclohexylamine and N-aryl pyrroles via hydrogenation of nitroarenes over the Pd0.5Ru0.5-PVP catalyst
Chaudhari, Chandan; et al, New Journal of Chemistry, 2021, 45(22), 9743-9746

Production Method 15

625-86-5 625-86-5
83-24-9 83-24-9
Reaction Conditions
1.1 Catalysts: Zirconium ,  Silica Solvents: Toluene ;  6 h, 150 °C
Reference
Zr-KIT-6 catalyzed renewable synthesis of N-aryl pyrroles for producing bioactive synthetic compounds
Manal, Arjun K.; et al, Applied Catalysis, 2023, 650,

Production Method 16

625-86-5 625-86-5
83-24-9 83-24-9
Reaction Conditions
1.1 Catalysts: Hafnium ,  Silica Solvents: Dimethylformamide ;  6 h, 150 °C
Reference
N-aryl pyrrole synthesis from biomass derived furans and arylamine over Lewis acidic Hf doped mesoporous SBA-15 catalyst
Huang, Yao-Bing ; et al, ACS Sustainable Chemistry & Engineering, 2020, 8(32), 12161-12167

Production Method 17

110-13-4 110-13-4
83-24-9 83-24-9
Reaction Conditions
1.1 Catalysts: Sulfuric acid, monododecyl ester, aluminum salt (3:1) Solvents: Water ;  36 h, rt
Reference
Room temperature aqueous Paal-Knorr pyrrole synthesis catalyzed by aluminum tris(dodecyl sulfate) trihydrate
Jafari, Abbas Ali; et al, Environmental Chemistry Letters, 2013, 11(2), 157-162

Production Method 18

3002-24-2 3002-24-2
83-24-9 83-24-9
Reaction Conditions
1.1 Solvents: Ethanol ,  Acetic acid ;  5 min, rt
Reference
Paal-Knorr condensation for the synthesis of pyrrole derivatives under ultrasound irradiation
Zhang, Shu-wen; et al, Hebei Daxue Xuebao, 2009, 29(6), 618-622

Production Method 19

628-16-0 628-16-0
83-24-9 83-24-9
Reaction Conditions
1.1 Catalysts: Gold (supported on thiol- and sulfonic acid-functionalized periodic mesoporo…) Solvents: Water ;  24 h, 80 °C
Reference
Water-Medium and Solvent-Free Organic Reactions over a Bifunctional Catalyst with Au Nanoparticles Covalently Bonded to HS/SO3H Functionalized Periodic Mesoporous Organosilica
Zhu, Feng-Xia; et al, Journal of the American Chemical Society, 2011, 133(30), 11632-11640

Production Method 20

83-24-9 83-24-9
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Palladium trifluoroacetate Solvents: Toluene ;  12 h, 100 °C
Reference
Efficient synthesis of substituted pyrroles through Pd(OCOCF3)2-catalyzed reaction of 5-hexen-2-one with primary amines
Chen, Xi; et al, Tetrahedron Letters, 2016, 57(47), 5215-5218

Production Method 21

83-24-9 83-24-9
Reaction Conditions
1.1 Reagents: Formic acid Solvents: Ethanol ;  3 h, rt
Reference
Synthesis of new 2,5-dimethyl pyrrole derivatives from acetonylacetone
Ji, Xiao Ming; et al, Chinese Chemical Letters, 2010, 21(8), 919-921

Production Method 22

222851-56-1 222851-56-1
110-13-4 110-13-4
83-24-9 83-24-9
Reaction Conditions
1.1 Reagents: Copper Solvents: Mesitylene
Reference
Reactions of N-sulfinylarylamines with carbonyl compounds and a nitrile in the presence of copper
Minami, Toru; et al, Journal of Organic Chemistry, 1976, 41(24), 3811-13

Production Method 23

3031-66-1 3031-66-1
83-24-9 83-24-9
Reaction Conditions
1.1 Catalysts: Carbonyldihydrotris(triphenylphosphine)ruthenium ,  1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] Solvents: Toluene ;  30 min, 110 °C
1.2 24 h, reflux
Reference
Ruthenium-catalyzed conversion of 1,4-alkynediols into pyrroles
Pridmore, Simon J.; et al, Tetrahedron Letters, 2007, 48(29), 5115-5120

Production Method 24

96326-29-3 96326-29-3
83-24-9 83-24-9
Reaction Conditions
1.1 Solvents: Benzene-d6
Reference
Reactions of "Cp2Ti:CH2" sources with acid anhydrides and imides
Cannizzo, Louis F.; et al, Journal of Organic Chemistry, 1985, 50(13), 2316-23

Production Method 25

110-13-4 110-13-4
83-24-9 83-24-9
Reaction Conditions
1.1 Solvents: Acetic acid ;  10 min, 150 °C
1.2 Solvents: Water ;  4 h, cooled
2.1 10 d, 50 °C
Reference
A Detective Story in Drug Discovery: Elucidation of a Screening Artifact Reveals Polymeric Carboxylic Acids as Potent Inhibitors of RNA Polymerase
Zhu, Weixing; et al, Chemistry - A European Journal, 2013, 19(26), 8397-8400

2,5-dimethyl-1-phenyl-1H-pyrrole Raw materials

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